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Compound of Interest

Compound Name: 2-Propylvaleric acid allyl ester
CAS No.: 22632-62-8
Cat. No.: B15482408
Get Quote
. J

Executive Summary

2-Propylvaleric acid allyl ester, commonly known as Allyl Valproate, is the allyl ester
derivative of the widely used antiepileptic drug, Valproic Acid (VPA). While Valproic Acid is a
staple in neurology for treating epilepsy and bipolar disorder, its allyl ester serves a distinct role
in medicinal chemistry and polymer science.

This compound is primarily utilized as a monomer for synthesizing polymeric prodrugs. By
polymerizing the allyl group, researchers create macromolecular delivery systems that slowly
release the active valproic acid moiety via hydrolysis, improving pharmacokinetics and reducing
hepatotoxicity. It also serves as a critical analytical standard for gas chromatography (GC)
analysis of valproate metabolites.

Chemical Identity & Core Data
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Technical Detail

Chemical Name

2-Propylvaleric acid allyl ester

Common Synonyms

Allyl valproate; Allyl 2-propylpentanoate;

Pentanoic acid, 2-propyl-, 2-propenyl ester

CAS Number 22632-62-8

Molecular Formula C11H2002

Molecular Weight 184.28 g/mol

SMILES CCCC(CcC)c(=0)occe=C

InChl Key JEBGJQHVDDOHIZ-UHFFFAOYSA-N
PubChem CID 211195

Synthesis & Production Protocols

The synthesis of allyl valproate is typically achieved via Fischer Esterification or Steglich

Esterification. The direct esterification of valproic acid with allyl alcohol is the most scalable

industrial route, often catalyzed by sulfuric acid or p-toluenesulfonic acid (pTSA).

Protocol: Acid-Catalyzed Esterification

Objective: Synthesize allyl valproate with >95% purity for polymerization applications.

Reagents:

Workflow:

Valproic Acid (1.0 eq)

p-Toluenesulfonic Acid (pTSA) (0.05 eq)

Allyl Alcohol (3.0 eq) — Excess drives equilibrium

Solvent: Toluene or Benzene (for azeotropic water removal)
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e Setup: Equip a round-bottom flask with a Dean-Stark trap and reflux condenser.
e Charging: Add Valproic Acid, Allyl Alcohol, and pTSA into the solvent.

o Reflux: Heat to reflux (approx. 110°C for toluene). Monitor water collection in the Dean-Stark
trap.

o Completion: Reaction is complete when water evolution ceases (typically 4—6 hours).
o Workup:

o Cool to room temperature.

o Wash organic layer with sat. NaHCOs (to remove unreacted acid).

o Wash with Brine, dry over MgSOQOa.

 Purification: Vacuum distillation. Allyl valproate is a volatile liquid; care must be taken to
prevent polymerization during distillation (add inhibitor like hydroquinone if necessary).

Synthesis Pathway Diagram
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Figure 1: Acid-Catalyzed Fischer Esterification Pathway
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Figure 1: Acid-Catalyzed Fischer Esterification Pathway.

Physicochemical Properties

Unlike its parent acid, allyl valproate is a neutral ester. It lacks the hydrogen-bonding capacity
of the carboxylic acid, leading to increased volatility and lipophilicity.
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Property Value / Description Notes

Physical State Colorless to pale yellow liquid Oily consistency

Lower than VPA (220°C) due

Boiling Point ~190-195°C (Predicted) to lack of H-bonding
dimerization.
Density ~0.89 g/cm?3 Less dense than water.

Solubilt Insoluble in water; Soluble in Highly lipophilic (LogP ~3.6)
olubili i ipophilic (LogP ~3.6).
Y DCM, Ethanol, Ether Sy PO I

Refractive Index ~1.430 Typical for aliphatic esters.

- - S Polymerizes upon exposure to
Stability Sensitive to radical initiators ] ] o
light/heat without inhibitors.

Applications in Drug Development
Polymeric Prodrugs

The primary utility of allyl valproate lies in its allyl group, which serves as a handle for radical
polymerization.

o Mechanism: Allyl valproate is copolymerized (e.g., with acrylic acid or acrylamide) to form a
polymer backbone.

o Therapeutic Benefit: The ester linkage acts as a "chemical timer." Once administered,
physiological esterases hydrolyze the ester bond, releasing free Valproic Acid at a controlled
rate. This blunts the "peak-and-trough" plasma concentration profile associated with oral VPA
dosing, potentially reducing side effects like hepatotoxicity.

Analytical Standard

Allyl valproate is used as a reference standard in Gas Chromatography-Mass Spectrometry
(GC-MS) assays.

o Usage: It serves as an internal standard or a retention index marker when analyzing
biological samples for valproate metabolites. Its distinct retention time and fragmentation
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pattern allow for precise quantification.

Prodrug Activation Mechanism
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Figure 2: Metabolic Activation of Polymeric Allyl Valproate Prodrugs
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Figure 2: Metabolic Activation of Polymeric Allyl Valproate Prodrugs.

Safety & Handling

Hazard Class: Irritant / Potential Reproductive Toxin. Since allyl valproate hydrolyzes to

valproic acid in vivo, it carries similar teratogenic risks (neural tube defects).

e Handling: Use in a fume hood. Avoid inhalation.

» Storage: Store at 2—8°C. Critical: Must be stored away from light and radical initiators

(peroxides) to prevent spontaneous polymerization.

o Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and lab coat are

mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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